Cas no 2248292-23-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate
• CAS No: 2248292-23-9
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 6080553
• PubChem ID: 165727888
• Update Time: 2025-07-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248292-23-9
• EN300-6519475
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate

• Inchi： 1S/C20H16N2O4/c1-13(12-21-11-10-14-6-2-5-9-17(14)21)20(25)26-22-18(23)15-7-3-4-8-16(15)19(22)24/h2-11,13H,12H2,1H3
• InChI Key： QYJVXYKLASBRIZ-UHFFFAOYSA-N
• SMILES： O(C(C(C)CN1C=CC2C=CC=CC1=2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 348.11100700g/mol
• Monoisotopic Mass: 348.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate (CAS No. 2248292-23-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate (CAS No. 2248292-23-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring both isoindole and indole moieties, exhibits unique structural properties that make it a candidate for various applications, including drug development and material science. Its molecular architecture combines a 1,3-dioxo-2,3-dihydro-1H-isoindole core with a 3-(1H-indol-1-yl)-2-methylpropanoate side chain, offering versatility in synthetic pathways and functionalization.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate has surged due to their potential in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a pro-drug intermediate or a bioconjugation reagent, given its reactive ester group. The compound’s CAS No. 2248292-23-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biotechnology.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate typically involves multi-step organic reactions, including esterification and N-alkylation. Its purity and stability are critical for applications, prompting advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. The compound’s solubility in organic solvents like DMSO and acetone further enhances its utility in lab-scale experiments.

From an industrial perspective, CAS No. 2248292-23-9 aligns with trends in green chemistry and sustainable synthesis. Innovations in catalytic methods and waste reduction are often explored to optimize its production. Additionally, the rise of AI-driven drug discovery has amplified interest in such compounds, as computational models predict their bioactivity and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

Safety and handling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation. Its storage conditions—typically under inert atmospheres at low temperatures—ensure long-term stability, a key consideration for high-throughput screening and combinatorial chemistry.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-indol-1-yl)-2-methylpropanoate (CAS No. 2248292-23-9) represents a promising scaffold in modern chemistry. Its integration into drug delivery systems and biomaterials underscores its multidisciplinary appeal. As research progresses, this compound may unlock new avenues in therapeutic development and industrial applications, solidifying its place in the scientific community.